Cas no 1894425-14-9 ({1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine
• CAS No: 1894425-14-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6286059
• PubChem ID: 116929038
• Update Time: 2025-10-30

{1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine
• 1894425-14-9
• EN300-1766560
• {1-[(1-methylpiperidin-4-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H22N2/c1-13-6-2-10(3-7-13)8-11(9-12)4-5-11/h10H,2-9,12H2,1H3
• InChI Key： FFZLSLMBQWKJMM-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)CC1(CN)CC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine

Chemical Profile of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine (CAS No. 1894425-14-9)

{1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1894425-14-9, belongs to a class of molecules that exhibit promising potential in drug discovery and development. The intricate molecular architecture of this compound, featuring a cyclopropyl ring fused with a piperidine moiety, makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The chemical structure of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} incorporates several key functional groups that contribute to its reactivity and biological activity. The cyclopropyl group, known for its stability and rigidity, provides a scaffold that can be modified to enhance binding affinity to biological targets. Meanwhile, the piperidine ring, with its methyl substitution at the 1-position, introduces lipophilicity and potential for CNS penetration, making it a valuable component in the design of central nervous system (CNS) drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} with greater accuracy. These studies suggest that the compound may exhibit favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, the presence of the methyl group on the piperidine ring enhances its interaction with certain enzymes and receptors, potentially leading to improved therapeutic outcomes.

In the realm of drug discovery, {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} has been investigated for its potential role in addressing various therapeutic areas. For instance, its structural features suggest compatibility with receptors involved in pain modulation and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that this compound can interact with specific targets, leading to modulatory effects that may be beneficial in treating conditions such as chronic pain or neuroinflammation.

The synthesis of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} presents unique challenges due to the complexity of its molecular framework. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for further research. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopropyl-piperidine core. These advancements not only improve yield but also enhance the scalability of production, which is essential for transitioning from laboratory research to clinical development.

As interest in targeted therapies continues to grow, compounds like {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} are being explored for their potential in personalized medicine. The ability to fine-tune the structural properties of this molecule allows researchers to develop derivatives with enhanced specificity and reduced side effects. This approach aligns with the broader goal of creating more effective and patient-friendly pharmaceuticals.

The regulatory landscape for new chemical entities like {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} is stringent but evolving. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a drug for clinical use. Researchers are employing robust analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the purity and identity of this compound throughout the development process.

Future directions in the study of {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} include exploring its interactions with biological pathways at a deeper level. Techniques such as X-ray crystallography can provide high-resolution structures of this compound bound to its target receptors, offering insights into mechanisms of action. Additionally, preclinical studies are needed to evaluate its safety profile and dosing requirements in animal models before human trials can commence.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine}. These technologies can predict how modifications to its structure might affect its biological activity, thereby accelerating the design process. By leveraging computational power, researchers can identify promising derivatives more efficiently than traditional methods alone.

In conclusion, {1-(1-methylpiperidin-4-yl)methylcyclopropyl}methanamine} (CAS No. 1894425-14-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound in treating various diseases, particularly those affecting the central nervous system. As synthetic methods improve and computational tools become more sophisticated, the future looks bright for harnessing the full potential of this remarkable molecule.